Cas no 1728-32-1 (1-Methoxycycloheptatriene)

• Product Name: 1-Methoxycycloheptatriene
• CAS No: 1728-32-1
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 184029
• PubChem ID: 150938
• Update Time: 2025-04-19

1-Methoxycycloheptatriene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene,1-methoxy-
• 1-methoxycyclohepta-1,3,5-triene
• 1-Methoxycycloheptat
• 1-Methoxycycloheptatriene
• 1-methoxy-1,3,5-cycloheptatriene
• 1-Methoxy-cycloheptatrien
• 1-Methoxy-cycloheptatrien-(1.3.5)
• 1-Methoxytropilidene
• AC1L45BR
• BRN 2039806
• CCRIS 3915
• Ether, 1,3,5-cycloheptatrien-1-yl methyl (7CI,8CI)
• SureCN1049678
• SCHEMBL1049678
• DTXSID20169401
• METHOXY-1,3,5-CYCLOHEPTATRIENE, 1-
• UNII-H7GH82U4ZS
• 1,3,5-Cycloheptatriene, 1-methoxy-
• AKOS006276239
• Q51183115
• 1728-32-1
• H7GH82U4ZS
• Ether, 1,3,5-cycloheptatrien-1-yl methyl
• methoxycycloheptatriene

• Inchi： 1S/C8H10O/c1-9-8-6-4-2-3-5-7-8/h2-6H,7H2,1H3
• InChI Key： VYHWQHYSUMPIHU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC=CC1

Computed Properties

• Exact Mass: 122.0732
• Monoisotopic Mass: 122.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 0.95
• Boiling Point: 208.9°Cat760mmHg
• Flash Point: 72.5°C
• Refractive Index: 1.508
• PSA: 9.23
• LogP: 2.03280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds